Cas no 28519-34-8 (Benzenesulfonothioicacid, 4-methyl-, S-dodecyl ester)
28519-34-8 structure
Product Name:Benzenesulfonothioicacid, 4-methyl-, S-dodecyl ester
CAS No:28519-34-8
MF:C19H32O2S2
MW:356.586183547974
CID:274739
PubChem ID:276619
Update Time:2025-04-19
Benzenesulfonothioicacid, 4-methyl-, S-dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonothioicacid, 4-methyl-, S-dodecyl ester
- 1-dodecylsulfanylsulfonyl-4-methylbenzene
- AC1L5K8O
- AC1Q6YET
- AG-E-91686
- AR-1L4057
- CTK4G1633
- n-dodecyl p-toluenethiolsulfonate
- n-Dodecyl-p-toluolthiolsulfonat
- NSC124771
- S-Dodecyl 4-methylbenzenesulfonothioate
- S-n-lauryl p-toluenethiosulfonate
- 1-dodecylsulfanylsulfonyl-4-methyl-benzene
- SCHEMBL11295158
- DTXSID00182739
- 28519-34-8
- NSC 124771
- NSC-124771
-
- Inchi: 1S/C19H32O2S2/c1-3-4-5-6-7-8-9-10-11-12-17-22-23(20,21)19-15-13-18(2)14-16-19/h13-16H,3-12,17H2,1-2H3
- InChI Key: RLODWPRNQMBLQI-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCC)S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 356.18456
- Monoisotopic Mass: 356.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.039
- Boiling Point: 470°Cat760mmHg
- Flash Point: 238.1°C
- Refractive Index: 1.516
- PSA: 34.14
Benzenesulfonothioicacid, 4-methyl-, S-dodecyl ester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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